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Compound of Interest

Compound Name: beta-Sesquiphellandrene

Cat. No.: B1252223

For researchers, scientists, and drug development professionals, the diligent management and
disposal of chemical reagents are fundamental to maintaining a safe and compliant laboratory
environment. This document provides essential safety protocols and a step-by-step guide for
the proper disposal of beta-Sesquiphellandrene.

Immediate Safety and Handling Considerations

beta-Sesquiphellandrene is a sesquiterpene with known biological activities and specific
handling requirements.[1][2] Before commencing any disposal procedure, it is critical to be
aware of its potential hazards. The compound may cause allergy or asthma symptoms or
breathing difficulties if inhaled and may be fatal if swallowed and enters airways.[3]

Personal Protective Equipment (PPE):

o Eye Protection: Always wear safety glasses with side shields or chemical splash goggles.
» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.

o Body Protection: A standard laboratory coat must be worn.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize the risk of inhalation.

Quantitative Data Summary
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The following table summarizes key quantitative data for beta-Sesquiphellandrene.

Property Value

Molecular Formula CisH24[1][4][5]

Molecular Weight 204.35 g/mol [4][5][6]
Boiling Point 90-90.5 °C (at 1 Torr)[6]
Flash Point ~105.17 °C (estimated)[4]
Density 0.8760 g/cm3 (at 25 °C)[6]

Slightly soluble in Chloroform, Ethyl Acetate,

Solubilit
y and Methanol.[1][6][7]

Step-by-Step Disposal Protocol

The disposal of beta-Sesquiphellandrene and its containers must adhere to local, state, and
federal regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific guidance.

o \Waste Identification and Classification:

o Determine if the waste is classified as hazardous. Given its potential health hazards, it
should be treated as such.[3]

o If beta-Sesquiphellandrene is in a solvent, the entire solution must be classified based
on its components. For instance, a solution in a flammable solvent would be classified as
flammable hazardous waste.[8]

o Waste Segregation:

o Maintain separate waste streams for beta-Sesquiphellandrene waste. Do not mix with
incompatible materials.

o If dissolved in a solvent, collect it in a designated container for the appropriate class of
chemical waste (e.g., flammable liquids, halogenated solvents).
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e Containerization:

o Use a designated, leak-proof, and properly sealed container for collecting beta-
Sesquiphellandrene waste.

o The container must be clearly labeled with "Hazardous Waste," the full chemical name
"beta-Sesquiphellandrene,” any solvents present, and the associated hazard pictograms
(GHSO08 for health hazard).[3][6]

o Storage:

o Store the sealed waste container in a designated and secure satellite accumulation area
for hazardous waste.

o The storage area should be cool, dry, and well-ventilated, away from sources of ignition if
the waste is flammable.

e Disposal Request:

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
Do not attempt to dispose of the chemical down the drain or in regular trash.

Spill Cleanup Procedures
In the event of a spill, prompt and appropriate action is crucial.

o Ensure Proper Ventilation: Evacuate non-essential personnel and ensure the area is well-
ventilated. If the spill is large, work under a fume hood.

o Contain the Spill: Use an inert, non-combustible absorbent material such as sand, diatomite,
or universal binders to contain the spill.[8]

e Collect and Seal: Carefully collect the absorbent material and place it into a sealed, properly
labeled container for hazardous waste disposal.[8]

» Decontaminate the Area: Thoroughly clean the spill area with an appropriate solvent and
decontaminating solution.
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Don Appropriate PPE:
- Goggles
- Gloves
- Lab Coat

Click to download full resolution via product page

Caption: Workflow for the proper disposal of beta-Sesquiphellandrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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